Cas no 177951-34-7 (3-(2-ethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one)

• Product Name: 3-(2-ethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• CAS No: 177951-34-7
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 843053
• PubChem ID: 2731304
• Update Time: 2025-10-05

3-(2-ethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-ETHYLPHENYL)-2-MERCAPTOQUINAZOLIN-4(3H)-ONE
• 3-(2-ethylphenyl)-2-sulfanylidene-1H-quinazolin-4-one
• 3-(2-ethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• Anticancer agent 173
• Oprea1_749488
• CS-0108400
• CCG-236509
• CCG-237249
• 177951-34-7
• AKOS003328352
• Z111411740
• STK439742
• SCHEMBL1129120
• 3-(2-ethylphenyl)-2-sulfanylquinazolin-4(3H)-one
• Oprea1_405026
• HMS542G07
• UPCMLD0ENAT5442562:001
• 3-(2-Ethylphenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• Thioxodihydroquinazolinone-19
• AKOS001144598
• J-510509
• starbld0018711
• DA-60182
• EN300-14935
• Maybridge1_000315
• HY-129909

• MDL： MFCD01313715
• Inchi： 1S/C16H14N2OS/c1-2-11-7-3-6-10-14(11)18-15(19)12-8-4-5-9-13(12)17-16(18)20/h3-10H,2H2,1H3,(H,17,20)
• InChI Key： AOAYKMHALLRULW-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1C1C=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 282.08268425g/mol
• Monoisotopic Mass: 282.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-(2-ethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 3-(2-ethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 177951-34-7)

3-(2-ethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 177951-34-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the quinazolinone family, which is known for its diverse biological activities. The presence of a sulfanyl group and an ethylphenyl moiety in its structure enhances its potential for various applications, particularly in drug discovery and material science.

The molecular formula of 3-(2-ethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one is C₁₆H₁₄N₂OS, with a molecular weight of 282.36 g/mol. Its CAS number 177951-34-7 serves as a unique identifier in chemical databases, facilitating its procurement and research. The compound's structure is characterized by a fused bicyclic system, which contributes to its stability and reactivity. Researchers often explore its derivatives for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

One of the most searched topics related to 3-(2-ethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one is its role in cancer research. Recent studies have highlighted its potential as a scaffold for designing novel anticancer agents. The quinazolinone core is known to interact with various biological targets, including enzymes involved in cell proliferation. This has led to increased interest in optimizing its derivatives for improved efficacy and reduced toxicity.

Another area of interest is the compound's application in agrochemicals. The sulfanyl group in 3-(2-ethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one can act as a reactive site for further modifications, making it a valuable intermediate for developing pesticides and herbicides. Researchers are investigating its potential to target specific pathways in pests while minimizing environmental impact.

From a synthetic perspective, 3-(2-ethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one can be prepared through multi-step organic reactions, including cyclization and functional group transformations. Its synthesis often involves the use of 2-ethylaniline and thiourea as starting materials, followed by cyclocondensation under controlled conditions. The purity and yield of the final product are critical for its subsequent applications, prompting ongoing research into optimizing synthetic protocols.

The compound's physicochemical properties, such as solubility, melting point, and stability, are also frequently searched topics. 3-(2-ethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for formulation in drug delivery systems. Its melting point ranges between 180-185°C, indicating good thermal stability for storage and handling.

In the context of green chemistry, researchers are exploring eco-friendly methods to synthesize 3-(2-ethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one. Catalytic approaches and solvent-free reactions are gaining traction as sustainable alternatives to traditional synthetic routes. This aligns with the growing demand for environmentally benign processes in the chemical industry.

Market dynamics for 3-(2-ethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one reflect its niche but expanding applications. Pharmaceutical companies and research institutions are the primary consumers, driving demand for high-purity batches. Suppliers often provide custom synthesis services to meet specific research needs, further highlighting the compound's versatility.

In summary, 3-(2-ethylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 177951-34-7) is a promising compound with broad potential in drug discovery, agrochemical development, and material science. Its unique structure and reactivity continue to inspire innovative research, making it a subject of ongoing scientific exploration. As advancements in synthetic methodologies and application studies progress, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and agriculture.